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Compound of Interest

Compound Name: Dimethyl diazomalonate

Cat. No.: B1581337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dimethyl 2-diazomalonate (CAS 6773-29-1) is a highly versatile and reactive precursor for the

synthesis of complex organic molecules.[1] As a stabilized diazo compound, it serves as a

safer and more manageable alternative to simpler, more explosive diazoalkanes, making it a

valuable reagent in organic synthesis.[1] This guide provides a comprehensive overview of its

chemical and physical properties, associated hazards, and detailed experimental protocols for

its synthesis and common applications, including cyclopropanation and C-H insertion reactions.

Chemical and Physical Properties
Dimethyl 2-diazomalonate is a colorless to slightly yellow liquid with a pungent odor.[2] It is

soluble in organic solvents such as diethyl ether and dichloromethane and can be decomposed

by water.[2]
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Property Value Source

CAS Number 6773-29-1 [1][2][3][4][5][6][7]

Molecular Formula C5H6N2O4 [4][5][8]

Molecular Weight 158.11 g/mol [1][4][5]

Boiling Point 50-52 °C at 1 Torr [2]

Storage Condition Room Temperature, dry [2]

Hazards and Safety Information
Dimethyl 2-diazomalonate is classified as a hazardous substance and should be handled with

appropriate safety precautions in a well-ventilated fume hood.

GHS Classification:[8]

Acute toxicity, oral (Category 4), H302

Skin corrosion/irritation (Category 2), H315

Serious eye damage/eye irritation (Category 2A), H319

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335

Hazard Statements:[8]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:[8]

P280: Wear protective gloves/protective clothing/eye protection/face protection.
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

For detailed safety information, please refer to the Safety Data Sheet (SDS).[8]

Experimental Protocols
Synthesis of Dimethyl 2-diazomalonate
A common and well-established method for the laboratory synthesis of dimethyl 2-

diazomalonate is the diazo-transfer reaction.[1]

Materials:

4-acetamidobenzenesulfonyl azide

Acetonitrile

Triethylamine

Dimethyl malonate

Petroleum ether

Ethyl ether

Procedure:[2]

To a 500-mL round-bottomed flask equipped with a large magnetic stirring bar, add 4-

acetamidobenzenesulfonyl azide (72.3 mmol), acetonitrile (250 mL), and triethylamine (76.5

mmol).

Cool the reaction mixture to 0°C in an ice bath.

Slowly add dimethyl malonate (72.0 mmol) over 3–5 minutes using a syringe.

Maintain the reaction mixture at 0°C for 10 minutes, then stir at room temperature for 17

hours.
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A thick white precipitate will form. Remove the precipitate by filtration through a Büchner

filter.

Wash the filter cake with a 1:1 mixture of petroleum ether and ethyl ether (200 mL).

Concentrate the resulting filtrates by rotary evaporation under reduced pressure to yield a

yellow oil.

Remove the solid 4-acetamidobenzenesulfonamide by repeated trituration and filtration of

the oil with a 1:1 petroleum ether and ethyl ether mixture (6 x 50 mL).

Concentrate all filtrates by rotary evaporation under reduced pressure to obtain the crude

diazo product as a yellow oil.

Purify the crude product by distillation to yield dimethyl 2-diazomalonate as a bright yellow

oil.

Reactants:
- 4-acetamidobenzenesulfonyl azide

- Acetonitrile
- Triethylamine

- Dimethyl malonate

Reaction:
- 0°C for 10 min

- Room temp for 17 hr

1. Mix & Cool Filtration:
- Remove precipitate

2. Precipitate Forms Extraction & Washing:
- 1:1 Petroleum ether/Ethyl ether

3. Separate Solid Rotary Evaporation4. Combine Filtrates Distillation5. Crude Product Dimethyl 2-diazomalonate6. Purified Product

Click to download full resolution via product page

Synthesis of Dimethyl 2-diazomalonate.

Rhodium-Catalyzed Cyclopropanation of Styrene
Dimethyl 2-diazomalonate is a key reagent for the cyclopropanation of alkenes, such as

styrene, in the presence of a rhodium catalyst.

Materials:[4]

Dimethyl 2-diazomalonate

Dichloromethane (CH2Cl2)
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Rh2(4S-BNAZ)4 catalyst

Styrene

Procedure:[4]

Prepare a solution of dimethyl 2-diazomalonate (0.39 mmol) in dichloromethane (2 mL).

In a separate flask, prepare a refluxing solution of Rh2(4S-BNAZ)4 (1.0 mol %) and styrene

(3.9 mmol) in dichloromethane (4 mL).

Add the dimethyl diazomalonate solution to the refluxing catalyst and styrene solution via a

syringe pump at a rate of 1.0 mL/hr over 2 hours.

After the addition is complete, continue to stir the reaction mixture at reflux for an additional

30 minutes to ensure complete reaction.

Cool the mixture to room temperature.

Pass the reaction mixture through a short silica plug, and wash the plug with

dichloromethane (40 mL).

Remove the solvent under reduced pressure to obtain the desired cyclopropane product.

Reactants:
- Dimethyl diazomalonate

- Styrene
- Rh2(4S-BNAZ)4 catalyst

- Dichloromethane

Reaction Setup:
- Refluxing solution of
  catalyst and styrene

1. Prepare Solutions Slow Addition:
- Diazomalonate solution
  via syringe pump (2 hr)

2. Initiate Reaction Continued Reflux:
- 30 minutes

3. Ensure Completion Workup:
- Cool to RT

- Pass through silica plug

4. Quench & Purify Isolation:
- Remove solvent under

  reduced pressure

5. Concentrate Cyclopropane Product6. Final Product

Click to download full resolution via product page

Cyclopropanation of Styrene.

Biological Activity and Signaling Pathways
Dimethyl 2-diazomalonate is primarily utilized as a reagent in organic synthesis for the

formation of carbon-carbon bonds. As a synthetic intermediate, it is not typically associated with
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direct biological activity or interaction with specific signaling pathways in the context of drug

development. Its utility lies in the construction of more complex molecules that may possess

biological activity. There are no known signaling pathways directly modulated by dimethyl 2-

diazomalonate.

Applications in Synthesis
The primary application of dimethyl 2-diazomalonate is as a precursor to

bis(methoxycarbonyl)carbene, a reactive intermediate generated under thermal or catalytic

conditions.[1] This carbene can be trapped by a variety of substrates.

Cyclopropanation: In the presence of transition metal catalysts like dirhodium(II) acetate, it

readily participates in cyclopropanation reactions with alkenes to form synthetically valuable

cyclopropane derivatives.[1]

C-H Insertion: The carbene can insert into C-H bonds, allowing for the direct functionalization

of otherwise unreactive sites.[1]

Heterocycle Formation: A rhodium-catalyzed reaction between dimethyl 2-diazomalonate

and a nitrile, like benzonitrile, provides an efficient route to synthesize substituted oxazoles.

[1]

Ylide Formation: When the carbene generated from this compound reacts with a Lewis base

containing a heteroatom (e.g., S, O, N), an ylide is formed. These ylides are themselves

reactive intermediates that can undergo further transformations.[1]
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Synthetic Applications of Dimethyl 2-diazomalonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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